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Compound of Interest

Compound Name: bFGF (119-126)

Cat. No.: B132519 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount, especially when handling biologically active peptides like the basic

Fibroblast Growth Factor fragment bFGF (119-126). Adherence to proper personal protective

equipment (PPE) guidelines, handling procedures, and disposal methods is critical to minimize

exposure and maintain a safe research environment. While specific quantitative exposure limits

for bFGF (119-126) are not established, a comprehensive safety strategy based on its material

safety data sheets (MSDS) provides a robust framework for its handling.

Personal Protective Equipment (PPE)
When working with bFGF (119-126), a comprehensive suite of personal protective equipment

is necessary to prevent skin and eye contact, inhalation, and ingestion.[1][2] The recommended

PPE includes:

Eye Protection: Safety goggles with side-shields are essential to protect the eyes from

splashes or airborne particles.[1]

Hand Protection: Wear protective gloves to prevent skin contact.[1] The specific glove

material should be chosen based on the solvent used to reconstitute the peptide and the

duration of handling.

Body Protection: Impervious clothing, such as a lab coat, is required to protect the skin from

accidental spills.[1]
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Respiratory Protection: In situations where dust or aerosols may be generated, respiratory

protection should be used.[2] This could range from a dust respirator to more advanced

respiratory protection depending on the scale of the work and the potential for aerosolization.

[2][3]

Hazard Summary and First Aid
bFGF (119-126) is not classified as a hazardous substance or mixture according to GHS

classifications available in some safety data sheets.[1] However, it may be harmful if swallowed

or in contact with the skin, and may cause respiratory tract irritation if inhaled.[2] In case of

exposure, the following first aid measures should be taken:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to lift the

upper and lower eyelids.[1][2] Seek medical

attention.[1]

Skin Contact

Wash the affected area immediately and

thoroughly with soap and plenty of water.[2]

Remove contaminated clothing.[1] If irritation

persists, seek medical attention.

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[1][2] Seek

medical attention.

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting.[1][2] Seek immediate medical

attention.

Operational and Disposal Plans
Handling: Researchers should handle bFGF (119-126) in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[1] Avoid the formation of dust

and aerosols.[1] Good laboratory hygiene practices, such as washing hands after handling, are
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crucial. Lyophilized peptides are often hygroscopic; therefore, it is recommended to allow the

product to warm to room temperature in a desiccator before opening to prevent moisture

absorption.[3][4]

Storage: For long-term stability, lyophilized bFGF (119-126) should be stored at -20°C or

-80°C, desiccated, and protected from light.[1][2] Once reconstituted, peptide solutions should

be aliquoted and stored frozen at -15°C or below for short-term use.[3][4] Repeated freeze-

thaw cycles should be avoided.

Spill Management: In the event of a spill, ensure the area is well-ventilated. Wear appropriate

PPE and prevent the spill from entering drains or water courses.[1] For liquid spills, absorb with

an inert material. For solid spills, carefully sweep up the material to avoid generating dust.[5]

Decontaminate the spill area and dispose of the waste in accordance with institutional and local

regulations.

Disposal: All waste materials, including contaminated PPE and unused product, must be

disposed of in accordance with local, state, and federal regulations.[2] Due to its biological

activity, it is critical to prevent the release of peptide-based compounds into the environment.[6]

Experimental Workflow for Handling bFGF (119-126)
The following diagram outlines the standard workflow for safely handling bFGF (119-126) in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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